Cas no 170701-97-0 (1-(4-benzylthiomorpholin-3-yl)methanamine)

• Product Name: 1-(4-benzylthiomorpholin-3-yl)methanamine
• CAS No: 170701-97-0
• MF: C₁₂H₁₈N₂S
• MW: 222.349721431732
• CID: 4612079
• PubChem ID: 10104981
• Update Time: 2025-06-14

1-(4-benzylthiomorpholin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-benzylthiomorpholin-3-yl)methanamine
• 3-Thiomorpholinemethanamine, 4-(phenylmethyl)-
• 1-(4-benzylthiomorpholin-3-yl)methanamine

• Inchi： 1S/C12H18N2S/c13-8-12-10-15-7-6-14(12)9-11-4-2-1-3-5-11/h1-5,12H,6-10,13H2
• InChI Key： YWVCBDDTRSTVDU-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCSCC1CN

1-(4-benzylthiomorpholin-3-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(4-benzylthiomorpholin-3-yl)methanamine

Comprehensive Overview of 1-(4-benzylthiomorpholin-3-yl)methanamine (CAS No. 170701-97-0): Properties, Applications, and Research Insights

The compound 1-(4-benzylthiomorpholin-3-yl)methanamine (CAS No. 170701-97-0) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a thiomorpholine core with a benzyl substituent and an aminomethyl functional group, making it a versatile intermediate for drug discovery and material science applications. This article delves into its chemical properties, synthesis pathways, and potential applications while addressing trending topics such as green chemistry, AI-driven drug design, and sustainable synthesis.

Chemically, 1-(4-benzylthiomorpholin-3-yl)methanamine belongs to the class of heterocyclic amines, characterized by its sulfur-containing thiomorpholine ring. The presence of both nitrogen and sulfur atoms in its structure enhances its ability to participate in hydrogen bonding and metal coordination, which is critical for its role in ligand design and catalysis. Researchers have explored its utility in developing enzyme inhibitors and receptor modulators, particularly in neuroscience and oncology. The compound's logP value and solubility profile further make it a candidate for optimizing blood-brain barrier permeability, a hot topic in central nervous system (CNS) drug development.

In the context of synthetic chemistry, 1-(4-benzylthiomorpholin-3-yl)methanamine is often synthesized via reductive amination or nucleophilic substitution reactions. Recent advancements in flow chemistry and microwave-assisted synthesis have improved yields and reduced environmental impact, aligning with the growing demand for sustainable chemical processes. A 2023 study highlighted its role as a precursor for biodegradable polymers, addressing the global push toward eco-friendly materials.

The compound's nomenclature, 1-(4-benzylthiomorpholin-3-yl)methanamine, reflects its IUPAC naming conventions, but it is also referred to in literature by abbreviations like BTMA. Its CAS No. 170701-97-0 serves as a unique identifier in databases such as PubChem and SciFinder, where users frequently search for spectral data, toxicity profiles, and supplier information. Notably, its NMR and mass spectrometry data are well-documented, aiding in quality control for industrial-scale production.

From a commercial perspective, 1-(4-benzylthiomorpholin-3-yl)methanamine is supplied by specialty chemical vendors under GMP conditions, catering to the pharmaceutical and agrochemical sectors. Its pricing and availability are influenced by factors like raw material costs and regulatory compliance, which are common queries in B2B procurement platforms. Analysts project growth in its market demand due to its applicability in high-throughput screening and combinatorial chemistry.

In conclusion, 1-(4-benzylthiomorpholin-3-yl)methanamine (CAS No. 170701-97-0) exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its relevance to drug discovery, material science, and green synthesis ensures its continued prominence in research and industry. For scientists and procurement specialists, understanding its properties and applications is essential to leveraging its full potential.